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Compound of Interest

Compound Name: Cdk7-IN-10

Cat. No.: B12415102 Get Quote

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Cdk7-IN-10, a potent Cyclin-

Dependent Kinase 7 (CDK7) inhibitor. Adherence to these guidelines is crucial for ensuring

personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification
Cdk7-IN-10 is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling Cdk7-IN-
10 to minimize exposure risk. The required PPE includes:
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PPE Category Item
Specifications and
Remarks

Eye Protection
Safety Goggles with Side-

Shields

Must be worn to protect

against splashes.

Hand Protection Protective Gloves

Chemical-resistant gloves are

mandatory. Given the nature of

the compound, it is advisable

to use two pairs of

chemotherapy-grade gloves.[2]

Body Protection
Impervious Clothing /

Laboratory Coat

A lab coat should be worn to

protect the skin. For

procedures with a higher risk

of splashing, an impervious

gown is recommended.

Respiratory Protection Suitable Respirator

To be used when handling the

powder form to avoid dust and

aerosol formation, or when

adequate ventilation is not

available.[1] An N95 respirator

can provide protection against

airborne particulates.[3]

Operational Plan: Handling and Storage
3.1. Safe Handling Procedures

Work in a designated area, preferably within a chemical fume hood or a Class II Biosafety

Cabinet, to avoid inhalation of dust or aerosols.[1][3]

Avoid direct contact with the skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the area where Cdk7-IN-10 is being handled.[1]

Wash hands thoroughly after handling the compound.[1]
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3.2. Storage Conditions

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[1]

For long-term storage, it is recommended to store the powder at -20°C and solutions at

-80°C.[1]

Emergency Procedures: First Aid Measures
In the event of accidental exposure, follow these first aid measures immediately:

Exposure Route First Aid Instructions

If Swallowed
Call a POISON CENTER or doctor immediately

if you feel unwell. Rinse mouth with water.[1]

In Case of Skin Contact

Remove contaminated clothing and shoes.

Rinse the affected skin area thoroughly with

large amounts of water and seek medical

attention.[1]

In Case of Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek prompt

medical attention.[1]

If Inhaled

Move the person to a well-ventilated area with

fresh air. If breathing is difficult, provide oxygen

and seek medical attention.[1]

Disposal Plan
Dispose of Cdk7-IN-10 and any contaminated materials (e.g., gloves, vials, pipette tips) in

an approved waste disposal plant.[1]

Do not allow the compound to enter drains, water courses, or the soil to prevent

environmental contamination.[1]
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Collect any spillage to prevent its release into the environment.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Cdk7-IN-10 and a related compound,

THZ1.

Compound Target IC50
Molecular Weight (
g/mol )

Cdk7-IN-10 CDK7 < 100 nM[4][5] 529.63[1][4][5]

THZ1 CDK7

92.17 nM (RBE cells),

148.8 nM (SSP-25

cells)[6]

Not specified
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Caption: A generalized workflow for the safe handling of potent chemical compounds like

Cdk7-IN-10.
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Caption: The dual role of CDK7 in cell cycle progression and transcription, and the inhibitory

action of Cdk7-IN-10.[6][7][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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